3-methyl-1-(4-phenoxyphenyl)-4-(2-thienylcarbonyl)tetrahydro-2(1H)-pyrazinone

• CAS No.: 1137666-02-4
• Molecular Formula: C22H20N2O3S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 3-methyl-1-(4-phenoxyphenyl)-4-(thiophene-2-carbonyl)piperazin-2-one
• InChI: InChI=1S/C22H20N2O3S/c1-16-21(25)24(14-13-23(16)22(26)20-8-5-15-28-20)17-9-11-19(12-10-17)27-18-6-3-2-4-7-18/h2-12,15-16H,13-14H2,1H3
• InChI Key: IFEAAAQORNCRKC-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(CCN1C(=O)C2=CC=CS2)C3=CC=C(C=C3)OC4=CC=CC=C4

Description

3-methyl-1-(4-phenoxyphenyl)-4-(2-thienylcarbonyl)tetrahydro-2(1H)-pyrazinone is a complex organic compound with a unique structure that includes phenoxyphenyl and thienylcarbonyl groups

Preparation Methods

The synthesis of 3-methyl-1-(4-phenoxyphenyl)-4-(2-thienylcarbonyl)tetrahydro-2(1H)-pyrazinone typically involves multiple steps. The synthetic route often starts with the preparation of the phenoxyphenyl and thienylcarbonyl intermediates, followed by their coupling under specific reaction conditions. Industrial production methods may involve optimized reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using common reducing agents to yield reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where specific functional groups are replaced by others under suitable conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-methyl-1-(4-phenoxyphenyl)-4-(2-thienylcarbonyl)tetrahydro-2(1H)-pyrazinone has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-methyl-1-(4-phenoxyphenyl)-4-(2-thienylcarbonyl)tetrahydro-2(1H)-pyrazinone involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to the desired biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

When compared to similar compounds, 3-methyl-1-(4-phenoxyphenyl)-4-(2-thienylcarbonyl)tetrahydro-2(1H)-pyrazinone stands out due to its unique combination of functional groups. Similar compounds include other pyrazinone derivatives with different substituents on the phenyl and thienyl rings. The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties.